Cas no 84547-61-5 ((1-Methyl-1H-pyrazol-5-yl)methanol)

(1-Methyl-1H-pyrazol-5-yl)methanol is a versatile heterocyclic alcohol with applications in pharmaceutical and agrochemical synthesis. Its pyrazole core provides a stable scaffold for further functionalization, while the hydroxymethyl group offers a reactive site for derivatization, enabling the formation of esters, ethers, or other modified structures. This compound is particularly valuable as an intermediate in the development of biologically active molecules due to its balanced reactivity and compatibility with various coupling reactions. High purity grades are available to ensure consistency in research and industrial processes. Its stability under standard storage conditions and well-documented handling procedures make it a reliable choice for synthetic applications.
(1-Methyl-1H-pyrazol-5-yl)methanol structure
84547-61-5 structure
Product Name:(1-Methyl-1H-pyrazol-5-yl)methanol
CAS No:84547-61-5
MF:C5H8N2O
MW:112.129820823669
MDL:MFCD08556301
CID:720018
PubChem ID:11815316
Update Time:2025-05-26

(1-Methyl-1H-pyrazol-5-yl)methanol Chemical and Physical Properties

Names and Identifiers

    • (1-Methyl-1H-pyrazol-5-yl)methanol
    • 1-Methylpyrazole-5-methanol
    • (2-methylpyrazol-3-yl)methanol
    • 1H-Pyrazole-5-methanol,1-methyl-
    • 5-(HYDROXYMETHYL)-1-METHYL-1H-PYRAZOLE
    • 5-(Hydroxymethyl)-1-methylpyrazole
    • 1H-PYRAZOLE-5-METHANOL, 1-METHYL-
    • (1-methylpyrazol-5-yl)methan-1-ol
    • WQFOGLYQVFBDEY-UHFFFAOYSA-N
    • BBL040783
    • SBB024002
    • STK351051
    • (1-Methyl-1
    • (2-Methyl-2H-pyrazol-3-yl)-methanol
    • 1-Methyl-1H-pyrazole-5-methanol (ACI)
    • 1-Methyl-5-pyrazolemethanol
    • 2-Methyl-2H-pyrazol-3-ylmethanol
    • SCHEMBL860265
    • (1-methyl-1H-pyrazol-5-yl)methanol, AldrichCPR
    • PB14601
    • DB-076065
    • AKOS000313676
    • AC-33514
    • DTXSID00473356
    • 84547-61-5
    • PS-3566
    • CS-0030790
    • M2831
    • ALBB-012385
    • Z501748978
    • SY024066
    • MFCD08556301
    • EN300-100599
    • MDL： MFCD08556301
    • Inchi： 1S/C5H8N2O/c1-7-5(4-8)2-3-6-7/h2-3,8H,4H2,1H3
    • InChI Key： WQFOGLYQVFBDEY-UHFFFAOYSA-N
    • SMILES： OCC1N(C)N=CC=1

Computed Properties

  • Exact Mass: 112.06400
  • Monoisotopic Mass: 112.063662883 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 76.8
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 38
  • Molecular Weight: 112.13
  • XLogP3: -0.6

Experimental Properties

  • Density: 1.16
  • Melting Point: 56.0 to 60.0 deg-C
  • Boiling Point: 243.6°C at 760 mmHg
  • Flash Point: 243.6 °C at 760 mmHg
  • Refractive Index: 1.552
  • PSA: 38.05000
  • LogP: -0.08760

(1-Methyl-1H-pyrazol-5-yl)methanol Security Information

(1-Methyl-1H-pyrazol-5-yl)methanol Customs Data

  • HS CODE：2933199090
  • Customs Data：

    China Customs Code:

    2933199090

    Overview:

    2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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(1-Methyl-1H-pyrazol-5-yl)methanol Production Method

Production Method 1

27258-33-9 27258-33-9
84547-61-5 84547-61-5
Reaction Conditions
1.1 Reagents: Lithium aluminum hydride Solvents: Tetrahydrofuran ;  0 °C; 5 min, 0 °C
1.2 Reagents: Sodium hydroxide Solvents: Water ;  0 °C; 2.5 h, 0 °C
Reference
Orally active CCR5 antagonists as anti-HIV-1 agents. Part 3: Synthesis and biological activities of 1-benzazepine derivatives containing a sulfoxide moiety
Seto, Masaki; et al, Bioorganic & Medicinal Chemistry, 2004, 13(2), 363-386

Production Method 2

84547-59-1 84547-59-1
84547-61-5 84547-61-5
Reaction Conditions
1.1 Reagents: Lithium aluminum hydride
Reference
1,3- And 1,5-dimethylpyrazole-based syntheses. VI. Stilbene and 1,4-distyrylbenzene analogs containing 3-, 4-, and 5-pyrazolyl radicals
Perevalov, V. P.; et al, Zhurnal Obshchei Khimii, 1982, 52(11), 2598-605

Production Method 3

930-36-9 930-36-9
84547-61-5 84547-61-5
84547-62-6 84547-62-6
Reaction Conditions
1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ,  Hexane
1.2 -
1.3 Solvents: Water
1.4 Reagents: Sodium borohydride Solvents: Diethyl ether ,  Methanol
1.5 Reagents: Hydrochloric acid Solvents: Water
Reference
Synthesis and antibacterial activity of novel 4-pyrrolidinylthio carbapenems. Part IV. 2-Alkyl substituents containing cationic heteroaromatics linked via a C-C bond
Azami, H.; et al, Bioorganic & Medicinal Chemistry, 2001, 9(4), 961-982

(1-Methyl-1H-pyrazol-5-yl)methanol Raw materials

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(1-Methyl-1H-pyrazol-5-yl)methanol Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:84547-61-5)(1-Methyl-1H-pyrazol-5-yl)methanol
Order Number:A848963
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 07:22
Price ($):332.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:84547-61-5)(1-Methyl-1H-pyrazol-5-yl)methanol
A848963
Purity:99%
Quantity:25g
Price ($):332.0
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